Cas no 2389078-92-4 (Aloc-Gln(Trt)-OH)

• Product Name: Aloc-Gln(Trt)-OH
• CAS No: 2389078-92-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6794932
• PubChem ID: 139208989
• Update Time: 2025-06-16

Aloc-Gln(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• N2-((Allyloxy)carbonyl)-N5-trityl-L-glutamine
• Aloc-Gln(Trt)-OH
• (2S)-5-oxo-2-(prop-2-enoxycarbonylamino)-5-(tritylamino)pentanoic acid
• MFCD02094417
• 2389078-92-4
• Aloc-L-Gln(Trt)-OH

• Inchi： 1S/C28H28N2O5/c1-2-20-35-27(34)29-24(26(32)33)18-19-25(31)30-28(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h2-17,24H,1,18-20H2,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： NWAJHWGKAMNYRM-DEOSSOPVSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)NC(=O)OCC=C)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on Aloc-Gln(Trt)-OH

Professional Introduction to Compound CAS No. 2389078-92-4 and Product Name: Aloc-Gln(Trt)-OH

The compound with the CAS number 2389078-92-4 and the product name Aloc-Gln(Trt)-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in modulating biological pathways and enhancing therapeutic outcomes. The name Aloc-Gln(Trt)-OH provides critical insights into its chemical composition and functional properties, making it a subject of intense study among researchers.

In recent years, the exploration of peptidomimetics has opened new avenues in drug design, offering alternatives to traditional peptides that suffer from issues like poor stability and rapid degradation. Aloc-Gln(Trt)-OH is a prime example of a peptidomimetic designed to overcome these limitations while retaining the desired biological activity. The presence of the N-terminal Gln(Trt) (N-terminal gamma-l-glutamyl-L-leucine) sequence and the hydroxyl group at the C-terminus (-OH) suggests a carefully engineered structure aimed at improving solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of Aloc-Gln(Trt)-OH is its potential role in targeting specific enzymatic pathways involved in inflammation and immune response. Current research indicates that this compound may interact with proteases and kinases in a manner that inhibits pro-inflammatory cytokine production. Studies have shown that peptidomimetics like Aloc-Gln(Trt)-OH can mimic natural substrates while exhibiting greater resistance to enzymatic degradation, thereby prolonging their half-life in vivo.

The synthesis of Aloc-Gln(Trt)-OH involves advanced chemical techniques, including solid-phase peptide synthesis (SPPS) and subsequent modifications to enhance its pharmacological properties. The use of protecting groups and coupling reagents is crucial in ensuring the correct formation of peptide bonds while minimizing side reactions. Recent advancements in synthetic methodologies have allowed for greater precision in constructing complex peptidomimetics, making compounds like Aloc-Gln(Trt)-OH more accessible for large-scale production.

From a therapeutic perspective, Aloc-Gln(Trt)-OH holds promise for applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated its ability to reduce inflammation by modulating the activity of key signaling molecules like NF-κB and MAPK pathways. The compound’s ability to selectively inhibit inflammatory responses without affecting normal cellular functions makes it an attractive candidate for further clinical development.

Moreover, the structural features of Aloc-Gln(Trt)-OH contribute to its potential as an anticancer agent. Research has revealed that certain peptidomimetics can interfere with tumor growth by inhibiting angiogenesis or by directly targeting cancer cell proliferation pathways. The hydroxyl group at the C-terminus may enhance interactions with cellular receptors or enzymes involved in cancer progression, offering a dual mechanism of action.

The pharmacokinetic profile of Aloc-Gln(Trt)-OH is another area of interest. Unlike traditional peptides, which often exhibit short half-lives due to rapid clearance by proteolytic enzymes, peptidomimetics like this one are designed to be more stable. This stability translates into lower dosing frequencies and improved patient compliance, which are critical factors in long-term therapeutic regimens. Additionally, modifications such as glycosylation or PEGylation could further enhance its pharmacokinetic properties.

In conclusion, the compound CAS No. 2389078-92-4 under the product name Aloc-Gln(Trt)-OH represents a significant stride forward in peptidomimetic chemistry. Its unique structure and functional properties make it a versatile tool for investigating biological pathways and developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most challenging medical conditions.